Cas no 1206969-37-0 (4-[(3-Piperidinylmethyl)sulfonyl]-morpholine)

4-[(3-Piperidinylmethyl)sulfonyl]-morpholine is a specialized heterocyclic compound featuring both piperidine and morpholine moieties linked via a sulfonylmethyl bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its sulfonyl group enhances reactivity in nucleophilic substitution reactions, while the nitrogen-rich heterocycles contribute to ligand-binding potential in drug discovery. The compound's balanced lipophilicity and polarity improve solubility, facilitating its use in diverse reaction conditions. Its modular design allows for further functionalization, enabling the development of targeted bioactive molecules. Suitable for research applications, it offers versatility in medicinal chemistry and material science.
4-[(3-Piperidinylmethyl)sulfonyl]-morpholine structure
1206969-37-0 structure
Product Name:4-[(3-Piperidinylmethyl)sulfonyl]-morpholine
CAS No:1206969-37-0
MF:C10H20N2O3S
MW:248.342401504517
CID:2195299
Update Time:2025-06-13

4-[(3-Piperidinylmethyl)sulfonyl]-morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(Piperidin-3-ylmethanesulfonyl)-morpholine
    • 4-[(3-PIPERIDINYLMETHYL)SULFONYL]-MORPHOLINE
    • 4-(Piperidin-3-ylmethanesulfonyl)-m
    • OR323031
    • BC4304624
    • morpholine, 4-[(3-piperidinylmethyl)sulfonyl]-, hydrochloride
    • 4-[(3-Piperidinylmethyl)sulfonyl]-morpholine
    • Inchi: 1S/C10H20N2O3S/c13-16(14,12-4-6-15-7-5-12)9-10-2-1-3-11-8-10/h10-11H,1-9H2
    • InChI Key: ROPZHSNMFSKUPC-UHFFFAOYSA-N
    • SMILES: S(CC1CNCCC1)(N1CCOCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Topological Polar Surface Area: 67

4-[(3-Piperidinylmethyl)sulfonyl]-morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR323031-250mg
4-(Piperidin-3-ylmethanesulfonyl)-morpholine
1206969-37-0
250mg
£375.00 2024-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1596707-250mg
4-((Piperidin-3-ylmethyl)sulfonyl)morpholine
1206969-37-0 98%
250mg
¥3248.00 2024-08-09

4-[(3-Piperidinylmethyl)sulfonyl]-morpholine Related Literature

Additional information on 4-[(3-Piperidinylmethyl)sulfonyl]-morpholine

Comprehensive Overview of 4-[(3-Piperidinylmethyl)sulfonyl]-morpholine (CAS No. 1206969-37-0)

4-[(3-Piperidinylmethyl)sulfonyl]-morpholine (CAS No. 1206969-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonyl-containing morpholine derivative is characterized by its piperidine-morpholine hybrid scaffold, which is increasingly explored in drug discovery for modulating biological targets. The compound's sulfonamide linkage and heterocyclic architecture make it a versatile intermediate for synthesizing bioactive molecules, particularly in neurological and metabolic disorder research.

In recent years, the demand for sulfonamide-based compounds like 4-[(3-Piperidinylmethyl)sulfonyl]-morpholine has surged, driven by their role in designing kinase inhibitors and GPCR modulators. Researchers are particularly interested in its blood-brain barrier permeability, a hot topic in CNS drug development. The compound's dual heterocyclic system (piperidine and morpholine) aligns with current trends in fragment-based drug design, where molecular flexibility and hydrogen-bonding capacity are prioritized. Analytical techniques such as LC-MS and NMR spectroscopy are typically employed to verify its purity and structural integrity.

The synthesis of CAS 1206969-37-0 typically involves multi-step organic reactions, including sulfonylation of morpholine derivatives with piperidine-containing precursors. Its logP value and aqueous solubility are frequently discussed in pharmaceutical forums, as these properties influence its applicability in formulation development. Notably, the compound's chiral center at the piperidine moiety opens avenues for enantioselective synthesis, a growing area in precision medicine. Recent patent literature highlights derivatives of this compound as potential candidates for neuroprotective agents and enzyme modulators.

From a commercial perspective, 4-[(3-Piperidinylmethyl)sulfonyl]-morpholine is classified as a high-value fine chemical, with suppliers emphasizing its >98% HPLC purity for research use. Its stability under ambient conditions and compatibility with common organic solvents make it practical for laboratory-scale applications. The compound's structure-activity relationship (SAR) studies are often cited in discussions about scaffold hopping strategies in medicinal chemistry. As the pharmaceutical industry shifts toward targeted therapies, compounds with such privileged structures are gaining prominence in virtual screening libraries.

Environmental and safety assessments of CAS 1206969-37-0 indicate it requires standard laboratory handling procedures, with particular attention to dust control during weighing operations. Its thermal stability profile suggests suitability for various reaction conditions, a feature valued in process chemistry. The compound's spectral data (IR, 1H/13C NMR) are well-documented in scientific literature, facilitating its identification in quality control workflows. Ongoing research explores its potential as a molecular probe for studying protein-ligand interactions, especially in neurodegenerative disease models.

Future directions for 1206969-37-0 research may focus on its prodrug derivatives to enhance bioavailability, a common challenge with sulfonamide-containing compounds. The rise of AI-assisted drug discovery has increased interest in such structurally diverse building blocks for de novo molecular design. Academic and industrial laboratories continue to investigate its pharmacophore features, particularly how the sulfonyl-morpholine moiety influences target binding affinity. With the growing emphasis on polypharmacology, this compound's potential to interact with multiple biological targets remains an active area of investigation.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD